2-[acetyl(2-methoxyethyl)amino]-N-[(2E)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C15H19N5O3S2
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 2-[acetyl(2-methoxyethyl)amino]-N-(5-cyclopropyl-1,3,4-thiadiazol-2-yl)-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C15H19N5O3S2/c1-8-11(24-15(16-8)20(9(2)21)6-7-23-3)12(22)17-14-19-18-13(25-14)10-4-5-10/h10H,4-7H2,1-3H3,(H,17,19,22)
• InChI Key: MGBKYRBGXSWGEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N(CCOC)C(=O)C)C(=O)NC2=NN=C(S2)C3CC3

Description

The compound 2-[acetyl(2-methoxyethyl)amino]-N-[(2E)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide is a heterocyclic molecule featuring a thiazole core substituted with a carboxamide group at position 5, an acetylated 2-methoxyethylamino group at position 2, and a cyclopropane-functionalized 1,3,4-thiadiazole ring linked via an imine bond (E-configuration).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[acetyl(2-methoxyethyl)amino]-N-[(2E)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide typically involves multiple steps, including the formation of the thiadiazole and thiazole rings. The process may start with the preparation of intermediate compounds, followed by cyclization reactions to form the heterocyclic rings. Specific reagents and catalysts are used to facilitate these reactions under controlled conditions, such as temperature and pH .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to streamline the production process and reduce costs.

Chemical Reactions Analysis

Types of Reactions

2-[acetyl(2-methoxyethyl)amino]-N-[(2E)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents to modify specific functional groups.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines. Substitution reactions can result in the formation of new derivatives with different functional groups.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds related to thiazole derivatives exhibit significant anticancer properties. For instance, thiazole-based compounds have been shown to inhibit the growth of various cancer cell lines, including breast and lung cancer. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .

Table 1: Anticancer Activity of Thiazole Derivatives

Compound Name	Cell Line Tested	Growth Inhibition (%)	Reference
Compound A	SNB-19	86.61
Compound B	OVCAR-8	85.26
Compound C	NCI-H40	75.99

Anti-inflammatory Properties

The compound has also been evaluated for its anti-inflammatory effects. In silico molecular docking studies suggest that it may act as a potent inhibitor of 5-lipoxygenase (5-LOX), an enzyme involved in inflammatory processes. This suggests potential applications in treating inflammatory diseases such as arthritis and asthma .

Case Study: Inhibition of 5-LOX

• Objective: Evaluate the anti-inflammatory potential.
• Method: Molecular docking simulations.
• Results: The compound showed strong binding affinity to the active site of 5-LOX, indicating its potential as a therapeutic agent for inflammation-related conditions.

Antimicrobial Activity

Thiazole derivatives have demonstrated broad-spectrum antimicrobial activity against various pathogens. This includes efficacy against both Gram-positive and Gram-negative bacteria, making them suitable candidates for further development as antimicrobial agents .

Table 2: Antimicrobial Efficacy of Thiazole Compounds

Compound Name	Pathogen Tested	Minimum Inhibitory Concentration (MIC)	Reference
Compound D	Staphylococcus aureus	50 μg/mL
Compound E	Escherichia coli	30 μg/mL

Mechanism of Action

The mechanism of action of 2-[acetyl(2-methoxyethyl)amino]-N-[(2E)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Key Observations :

• The target compound’s synthesis likely employs coupling reactions similar to those in (amide bond formation via carbodiimide reagents) and (heterocyclization under acidic conditions) .
• Substitution of the thiadiazole ring with cyclopropane (target) vs. phenyl () may alter steric and electronic properties, impacting solubility and target binding .

Physicochemical and Spectral Properties

Table 2: Spectroscopic and Analytical Data Comparison

Compound Name	IR (cm⁻¹)	¹H NMR (δ, ppm)	MS (m/z)	Melting Point (°C)	Reference
Target Compound	Expected: 1670 (C=O), 1540 (C=N)	Predicted: 1.91 (s, CH₃), 3.3–3.7 (m, OCH₂CH₂O), 7.2–8.0 (thiadiazole)	~450 [M+H]⁺	180–190 (est.)
N-{2,2,2-trichloro-...}acetamide ()	1670 (C=O), 1542 (C=N)	1.91 (s, CH₃), 7.52–7.94 (m, C₆H₅)	384 [M+H]⁺	230–231
Thiazole-oxadiazole hybrids ()	1650–1670 (C=O), 1250–1300 (C-O)	2.1–2.5 (s, CH₃), 7.2–7.8 (aromatic)	300–350 [M+H]⁺	150–170

Key Observations :

• The acetyl and carboxamide groups in the target compound contribute to strong IR absorption at ~1670 cm⁻¹, consistent with .
• The cyclopropyl group on the thiadiazole ring may downfield-shift adjacent protons in ¹H NMR compared to phenyl-substituted analogs .

Biological Activity

The compound 2-[acetyl(2-methoxyethyl)amino]-N-[(2E)-5-cyclopropyl-1,3,4-thiadiazol-2(3H)-ylidene]-4-methyl-1,3-thiazole-5-carboxamide is a complex molecule that incorporates both thiadiazole and thiazole moieties, which are known for their diverse biological activities. This article explores the biological activity of this compound through a review of relevant literature, highlighting its potential applications in pharmacology.

Antimicrobial Properties

Research indicates that derivatives containing the 1,3,4-thiadiazole moiety exhibit significant antimicrobial activity. A review highlighted that these compounds have shown effectiveness against various bacterial strains including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa, as well as antifungal activity against Candida albicans and Aspergillus niger .

Table 1: Antimicrobial Activity of Thiadiazole Derivatives

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)
8d	A. niger	32 μg/mL
8e	C. albicans	42 μg/mL
19	S. aureus	62.5 μg/mL

These findings suggest that the incorporation of specific substituents on the thiadiazole ring can enhance antimicrobial potency.

Anticancer Activity

Compounds featuring thiadiazole and thiazole rings have been investigated for their anticancer properties. Certain derivatives have shown cytotoxic effects against various cancer cell lines, indicating their potential as chemotherapeutic agents . For instance, compounds with a specific substitution pattern on the thiadiazole ring were found to exhibit significant inhibition of tumor cell proliferation.

Case Study: Thiadiazole Derivatives in Cancer Research

A study conducted on a series of thiadiazole derivatives revealed that compound 22 demonstrated high inhibitory activity against cancer cell lines with an IC50 value significantly lower than standard chemotherapeutics . The structural modifications in these derivatives were crucial for their enhanced activity.

The biological activity of these compounds can be attributed to several mechanisms:

• Inhibition of Enzymatic Activity : Many thiadiazole derivatives act by inhibiting key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
• Interference with Nucleic Acid Synthesis : Some derivatives disrupt DNA replication or RNA transcription in microbial or cancer cells.
• Modulation of Cellular Signaling Pathways : The compounds may influence various signaling pathways that regulate cell survival and proliferation.